Cas no 1803589-82-3 (2,2,2-Trichloro-1-1-(thiophen-2-ylmethyl)-1H-pyrrol-2-ylethan-1-one)

• Product Name: 2,2,2-Trichloro-1-1-(thiophen-2-ylmethyl)-1H-pyrrol-2-ylethan-1-one
• CAS No: 1803589-82-3
• CID: 4616707
• PubChem ID: 86775613
• Update Time: 2025-06-09

2,2,2-Trichloro-1-1-(thiophen-2-ylmethyl)-1H-pyrrol-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trichloro-1-1-(thiophen-2-ylmethyl)-1H-pyrrol-2-ylethan-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trichloro-1-1-(thiophen-2-ylmethyl)-1H-pyrrol-2-ylethan-1-one

Professional Introduction to 2,2,2-Trichloro-1-1-(thiophen-2-ylmethyl)-1H-pyrrol-2-ylethan-1-one (CAS No. 1803589-82-3) in Modern Chemical and Pharmaceutical Research

2,2,2-Trichloro-1-1-(thiophen-2-ylmethyl)-1H-pyrrol-2-ylethan-1-one, identified by the CAS number 1803589-82-3, represents a structurally intricate compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This heterocyclic ketone features a unique combination of chlorinated aromatic rings and a thiophene moiety, which endows it with distinct chemical properties and potential applications in drug discovery and material science. The compound's molecular architecture suggests a high degree of reactivity, making it a valuable scaffold for synthesizing novel bioactive molecules.

The thiophen-2-ylmethyl substituent in the molecule plays a pivotal role in modulating its pharmacological profile. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of multiple chlorine atoms enhances the electrophilicity of the molecule, facilitating various chemical transformations that are crucial for medicinal chemistry applications. Such structural features make 2,2,2-Trichloro-1-1-(thiophen-2-ylmethyl)-1H-pyrrol-2-ylethan-1-one a promising candidate for further exploration in the development of therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of heterocyclic compounds in pharmaceutical applications. The pyrrole ring in this compound contributes to its ability to interact with biological targets such as enzymes and receptors. Pyrrole-based molecules have been extensively studied for their role in modulating neurological disorders, cardiovascular diseases, and infectious diseases. The integration of a thiophene moiety with a pyrrole core creates a versatile platform for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of CAS No. 1803589-82-3 is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural motifs to develop novel inhibitors targeting key enzymes involved in metabolic pathways. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and altitude sickness. The chlorinated aromatic rings further enhance its synthetic utility by providing multiple sites for functionalization, allowing chemists to tailor its properties for specific biological outcomes.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug development. 2,2,2-Trichloro-1-1-(thiophen-2-ylmethyl)-1H-pyrrol-2-ylethan-1-one exemplifies how combining distinct heterocyclic systems can yield molecules with multifaceted biological activities. Its unique combination of chlorinated aromatic groups and thiophene-based side chains makes it an attractive scaffold for designing molecules that can modulate multiple disease pathways simultaneously. This approach aligns with the growing trend toward polypharmacological agents that offer broader therapeutic benefits compared to single-target drugs.

Advances in computational chemistry have further accelerated the exploration of such complex molecules. Molecular modeling techniques have enabled researchers to predict the binding modes of CAS No. 1803589-82-3 with various biological targets with high accuracy. These predictions guide experimental efforts by identifying key interactions that can be optimized to enhance potency and selectivity. The integration of machine learning algorithms has also facilitated the rapid screening of derivatives based on this core structure, expediting the discovery process.

The synthesis of thiophene-based pyrrole derivatives remains an active area of investigation due to their potential therapeutic applications. Researchers have developed innovative synthetic strategies to construct these molecules efficiently while maintaining high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly valuable in introducing diverse functional groups into the molecular framework without compromising structural integrity. These advancements underscore the growing sophistication of synthetic methodologies tailored to complex heterocyclic systems like CAS No. 1803589-82-3.

The impact of such compounds extends beyond traditional pharmaceutical applications into emerging fields such as materials science and nanotechnology. The unique electronic properties conferred by their heterocyclic structures make them candidates for developing novel organic semiconductors and catalysts. Additionally, their ability to form stable complexes with metal ions opens avenues for creating functional materials with applications ranging from sensors to drug delivery systems.

As research continues to uncover new biological activities associated with thiophene-pyrrole hybrids, compounds like CAS No 1803589 82 3 are poised to play a central role in future drug discovery efforts. Their structural versatility allows for extensive derivatization while retaining core pharmacological properties, making them indispensable tools for medicinal chemists seeking innovative solutions to complex diseases. The ongoing exploration of their potential underscores their significance as building blocks for next-generation therapeutics.